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Compound of Interest |

Compound Name: Procinolol hydrochloride
CAS No.: 27325-18-4
Cat. No.: B3256554
- 7

Executive Safety Directive

Immediate Action Required: Procinolol Hydrochloride is a bioactive beta-adrenergic receptor
antagonist.[1] While not typically classified as a P-listed or U-listed acute hazardous waste
under US RCRA regulations, it must not be disposed of via sanitary sewer systems (sink
disposal) or standard municipal trash.[1]

The only acceptable disposal method is High-Temperature Incineration through a licensed
hazardous waste contractor.[1] This protocol prevents the release of bioactive agents into
aguatic ecosystems, where beta-blockers act as endocrine disruptors and physiological
stressors to marine life.[1]

Chemical Profile & Hazard Identification

Understanding the physicochemical properties is the first step in a self-validating safety system.
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Parameter Technical Specification

Chemical Name Procinolol Hydrochloride

CAS Number 27325-36-6 (Base); Salt forms vary

Molecular Formula C11H17NO2[1] - HCI

Pharmacological Class Beta-adrenergic antagonist (Beta-blocker)
Physical State White to off-white crystalline powder

Solubility Soluble in water (increases aquatic mobility risk)

Bioactive Agent: Target organ toxicity

Primary Hazard (Cardiovascular). Harmful if swallowed.[1][2][3]

[4]115]

_ Aquatic Toxin: High persistence in water; affects
Ecological Hazard L
heart rate/reproduction in fish.[1]

Regulatory Framework (US & International)

Compliance is not just about avoiding fines; it is about establishing a chain of custody.

RCRA Classification (USA)

Procinolol Hydrochloride is not explicitly listed on the EPA’s P-list (acutely toxic) or U-list
(toxic). However, under the Resource Conservation and Recovery Act (RCRA), it falls under the
"Cradle-to-Grave" responsibility.[1][6]

o Generator Status: Most labs are Very Small Quantity Generators (VSQG) or Small Quantity
Generators (SQG).[1]

o Waste Characterization: If the substance is not used/expired, it is a "Commercial Chemical
Product."[1]

o EPA Rule (2019): Under the Management Standards for Hazardous Waste Pharmaceuticals,
sewering (flushing) of any pharmaceutical waste is prohibited for healthcare facilities and
strongly discouraged for research labs [1].[1]
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Global Harmonized System (GHS)

» Signal Word: WARNING

e H-Codes: H302 (Harmful if swallowed), H412 (Harmful to aquatic life with long-lasting
effects).[1]

Step-by-Step Disposal Protocols

This section details the operational workflow. Causality: We segregate to prevent cross-
reactivity and ensure the incinerator facility accepts the stream.

Solid Waste (Pure Powder or Pills)

Objective: Containment and destruction.[1]

Segregation: Do not mix with oxidizing agents or strong acids.[1]

Containerization: Place the original container (if compatible) inside a clear, sealable
secondary bag (e.g., Ziploc).

Accumulation: Deposit the sealed bag into a Black Bin (or site-specific Pharmaceutical
Waste container).

o Note: Do not use Red Biohazard bags unless the chemical is contaminated with infectious
biological material.[1] Chemical waste facilities may reject Red bags due to "perceived"
biohazard risks.[1]

Labeling: Affix a hazardous waste tag.
o Required Fields: "Non-Regulated Pharmaceutical Waste - For Incineration."[1]

o Constituents: "Procinolol Hydrochloride 100%."[1][3]

Liquid Waste (Stock Solutions/Mother Liquors)

Objective: Prevent leaks and aquatic release.[1]
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Neutralization Check: Ensure pH is between 5 and 9. (Extreme pH requires a separate
corrosive waste stream).[1]

Collection: Pour into a chemically compatible HDPE or Amber Glass carboy.

o Critical Step: Leave 10% headspace to allow for thermal expansion.[1]

Labeling:
o Tag as "Aqueous Waste with Trace Organics."[1]

o List "Procinolol HCI (<1%)" explicitly on the constituent list.[1]

Storage: Store in a secondary containment tray until pickup.

Contaminated Debris (Gloves, Weigh Boats)

Objective: Minimize waste volume while maintaining safety.[1][7]

e Trace Contamination: ltems with <3% residue by weight (RCRA "Empty" standard) can often
be disposed of as solid lab trash, unless site policy dictates otherwise.[1]

o Gross Contamination: If a spill occurred or significant powder remains, treat as Solid Waste
(Section 4.1).[1]

Decision Logic & Workflow

Use this diagram to determine the correct waste stream immediately.
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Waste Generation:
Procinolol HCI

Determine Physical State

Liquid / Solution Solid / Powder

l ;

Original Container
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Pure Chemical Gloves/Wipes

High Concentration Aqueous Waste Bulk Chemical Contaminated Debris
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FINAL DISPOSAL:
High-Temp Incineration
(No Sewer/Drain)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Procinolol Hydrochloride waste streams to ensure
incineration.[1]

Emergency Spill Response (Self-Validating
Protocol)

In the event of a spill, follow the C.L.E.A.N. protocol.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3256554?utm_src=pdf-body-img
https://www.benchchem.com/product/b3256554?utm_src=pdf-body
https://bg.cpachem.com/msds?num=SB37860&dnl=sd_-_Propranolol_hydrochloride_CAS_318-98-9_EC_206-268-7_%28SB37860%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3256554?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Contain: Secure the area.[1][2] If powder, dampen slightly with a wet paper towel to prevent
dust aerosolization (inhalation hazard).[1]

Locate SDS: Confirm hazards (Acute Tox 4). Don PPE: Nitrile gloves, lab coat, N95 mask (if
dust is visible).[1]

Extract:
o Solids: Scoop into a waste container using a disposable spatula.[1]
o Liquids: Absorb with vermiculite or chem-pads.[1]

Analyze: Verify the surface is clean.[1] Use a UV light (if available) or wipe test to ensure no
residue remains.[1]

Notify: Report the spill to your EHS officer if >10g or if drain contamination occurred.[1]

Scientific Rationale: Why Incineration?

Researchers often ask why dilution is not acceptable for water-soluble salts.[1]

Bioaccumulation Misconception: While Procinolol is water-soluble (low LogP), it is pseudo-
persistent.[1] Wastewater treatment plants (WWTP) are designed to degrade biological
waste, not complex pharmaceutical rings.[1]

Mechanism of Action: As a beta-blocker, Procinolol targets adrenergic receptors.[1][8][9] In
aguatic environments, even nanogram levels can alter the heart rate of fish and
invertebrates, leading to reduced fitness and reproductive failure [2].[1]

Thermal Destruction: Incineration at >1000°C breaks the naphthalene ring structure,
converting the bioactive molecule into inert carbon dioxide, water, and HCI gas (which is
scrubbed by the incinerator).[1]

References

e US Environmental Protection Agency (EPA). (2019).[1] Management Standards for
Hazardous Waste Pharmaceuticals and Amendment to the PO75 Listing for Nicotine.[1][10]
Retrieved from [Link]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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